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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Propyl 3-chloropropionate (CAS No. 62108-66-1). While a specific Safety Data Sheet (SDS)
for Propyl 3-chloropropionate was not located, the following procedures are based on data
from closely related and structurally similar chemicals, such as 3-Chloropropionic acid and
other chlorinated organic compounds. These compounds are known to be corrosive and can
cause severe skin and eye damage.[1][2] Therefore, extreme caution is advised.

Quantitative Data Summary

The following table summarizes key data for Propyl 3-chloropropionate and a related
compound, 3-Chloropropionic acid, for comparative safety assessment.
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Property Propyl 3-chloropropionate = 3-Chloropropionic acid
CAS Number 62108-66-1 107-94-8
Molecular Formula C6H11CIO2[3] C3H5CIO2

Molecular Weight

150.601 g/mol [3]

108.52 g/mol [2]

Physical State

Presumed Liquid

Colorless to pale yellow liquid
or solid[4]

Known Hazards

Data not available

Causes severe skin burns and
eye damage, Corrosive to the

respiratory tract.[1]

Storage

Data not available

Store in a cool, dry, well-
ventilated area away from
incompatible substances.
Corrosives area. Keep

containers tightly closed.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Propyl 3-chloropropionate in a

laboratory setting.

1. Engineering Controls and Preparation:

» Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible and in good

working order.[5]

 Remove all sources of ignition from the work area.[5]

o Prepare all necessary equipment and reagents before handling the chemical.

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]
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Skin Protection:
o Wear a chemical-resistant laboratory coat or apron.

o Use elbow-length, chemical-resistant gloves (e.g., nitrile, neoprene).[5] Never use leather
or cotton gloves.

o Wear closed-toe shoes made of a chemical-resistant material.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid
gases.[1]

. Handling Procedure:

Carefully uncap the container, avoiding any splashes.

Use only compatible equipment (e.g., glass, PTFE) for transferring the chemical.

Dispense the required amount slowly and carefully.

Keep the container tightly sealed when not in use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
. Spill and Emergency Procedures:

Minor Spill:

o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
Major Spill:

o Evacuate the area immediately.
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o Alert your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste containing Propyl 3-chloropropionate must be treated as hazardous waste.
e Chemical Waste:

o Collect all excess Propyl 3-chloropropionate and any solutions containing it in a
dedicated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Contaminated Materials:

o All disposable PPE (gloves, aprons, etc.) and any materials used for cleaning up spills
must be placed in a sealed bag and disposed of as hazardous waste.

e Disposal Method:

o Dispose of all hazardous waste through your institution's designated hazardous waste
management program.[1] Follow all local, state, and federal regulations for hazardous
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waste disposal.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
Propyl 3-chloropropionate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Propyl 3-chloropropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349221#personal-protective-equipment-for-
handling-propyl-3-chloropropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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